Cas no 1803650-89-6 (4-Amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 4-Amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1803650-89-6
• MF: C₈H₈F₃N₃O₂
• MW: 235.16323184967
• CID: 4930356
• Update Time: 2025-10-29

4-Amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H8F3N3O2/c9-8(10,11)16-7-1-5(13)4(2-12)6(3-15)14-7/h1,3H,2,12H2,(H2,13,14)
• InChI Key： JHWOVLKTOUVQAJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(C=O)=N1)CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.9
• Topological Polar Surface Area: 91.2

Additional information on 4-Amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

Introduction to 4-Amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1803650-89-6)

4-Amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1803650-89-6) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 4-Amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde is composed of a pyridine ring substituted with an amino group, an aminomethyl group, and a trifluoromethoxy group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyridine ring, a common heterocyclic structure in many bioactive compounds, provides a rigid and planar framework that can participate in various chemical reactions. The amino and aminomethyl groups offer multiple sites for further functionalization, while the trifluoromethoxy group introduces fluorine atoms, which can enhance the lipophilicity and metabolic stability of the molecule.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to improve pharmacokinetic properties and target selectivity. The trifluoromethoxy group in 4-Amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde is particularly noteworthy in this context. Fluorine atoms can influence the electronic properties of molecules, leading to enhanced binding affinities and reduced metabolic degradation. This makes the compound an attractive candidate for the development of drugs with improved efficacy and safety profiles.

The synthesis of 4-Amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde has been explored through various synthetic routes. One common approach involves the reaction of 2-chloro-6-trifluoromethoxypyridine with ammonia to form the corresponding amino derivative, followed by alkylation with an appropriate aminomethylating agent to introduce the aminomethyl group. Subsequent oxidation steps can then yield the desired aldehyde functionality. These synthetic methods are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In terms of biological activity, 4-Amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde has shown promise as a lead compound for the development of new therapeutic agents. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory disorders.

The pharmacological profile of 4-Amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde has also been investigated in preclinical studies. These studies have evaluated its absorption, distribution, metabolism, excretion (ADME) properties, as well as its toxicity profile. Results indicate that the compound has favorable pharmacokinetic parameters and low toxicity at therapeutic doses. These findings support its potential for further development as a drug candidate.

In conclusion, 4-Amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1803650-89-6) is a promising compound with unique structural features that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Its potential as an inhibitor of key enzymes and its favorable pharmacological properties warrant further investigation to explore its full therapeutic potential. As research in this area continues to advance, it is likely that new insights and applications will emerge, contributing to the development of innovative treatments for various diseases.